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Compound of Interest

Compound Name: Dimethyl nitromalonate
CAS No.: 5437-67-2
Cat. No.: B1296143
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl nitromalonate is a valuable reagent in organic synthesis, serving as a versatile
building block for a variety of complex molecules. Its unique trifunctional nature, possessing
two ester groups and a nitro group attached to a central carbon, allows for a wide range of
chemical transformations. This guide provides a comprehensive overview of dimethyl
nitromalonate, including its chemical identity, physicochemical properties, detailed synthesis
protocols, and its application in the synthesis of bioactive compounds, with a particular focus
on the amino acid tryptophan.

Chemical Identity and Molecular Structure
CAS Number: 5437-67-2[1]

IUPAC Name: dimethyl 2-nitropropanedioate[1]
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Molecular Formula: CsH7NQOe
Molecular Weight: 177.11 g/mol
Molecular Structure:

The structure of dimethyl nitromalonate features a central carbon atom bonded to a nitro
group (-NOz2) and two methoxycarbonyl groups (-COOCHs).

Physicochemical Properties

A summary of the key physicochemical properties of dimethyl nitromalonate is presented in
the table below.

Property Value Reference
Physical State Liquid

Boiling Point 100 °C @ 1 mmHg

Density 1.312 g/mL at 25 °C

Refractive Index (n20/D) 1.432

Synthesis of Dimethyl Nitromalonate

The synthesis of dimethyl nitromalonate is typically achieved through the nitration of dimethyl
malonate. Two prominent methods are detailed below.

Arndt-Rose Synthesis

A classic method for the preparation of dimethyl nitromalonate is the Arndt-Rose procedure.
Experimental Protocol:
o Cooling: Dimethyl malonate is cooled to 0°C in an appropriate reaction vessel.

 Nitration: Fuming nitric acid is added slowly to the cooled dimethyl malonate while
maintaining the temperature at 0°C.
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Warming: The cooling bath is removed, and the reaction mixture is allowed to warm to 30°C
over a period of 30 minutes.

Cooling: The mixture is then cooled back to 0°C for an additional 2.5 hours.
Quenching: The reaction is quenched by pouring the mixture into water.

Isolation: The dimethyl nitromalonate is then isolated from the aqueous mixture. This
method typically yields around 60% of the desired product.

Improved Synthesis Method (Patented)

An improved method offers a significantly higher yield of approximately 90%.

Experimental Protocol:

Temperature Control: Fuming nitric acid is added portionwise to dimethyl malonate at a
temperature maintained between 15°C and 50°C.

Reaction Time: The reaction is allowed to proceed for a total time of approximately 50
minutes to 4 hours, with the reaction time being inversely proportional to the temperature.

Work-up: The reaction mixture is poured onto crushed ice.
Extraction: The product is extracted with a suitable organic solvent (e.g., toluene).

Washing: The organic extracts are combined and washed sequentially with water, a 5%
agueous urea solution (to remove oxides of nitrogen), and a 10% sodium carbonate solution
(to extract the nitro ester).

Acidification and Isolation: The sodium carbonate extracts are combined, acidified, and the
precipitated dimethyl nitromalonate is collected.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of dimethyl nitromalonate.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-nitromalonate-synthesis-properties-and-applications
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-nitromalonate-synthesis-properties-and-applications
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-nitromalonate-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Data

Predicted shifts would show a singlet for the six

1H NMR ,
equivalent protons of the two methyl groups.
Predicted shifts would indicate signals for the
13C NMR methyl carbons, the ester carbonyl carbons, and

the central carbon attached to the nitro group.

Expected characteristic peaks would include
R Spect strong C=0 stretching vibrations for the ester
pectroscopy _ _
groups and asymmetric and symmetric

stretching vibrations for the nitro group.

The mass spectrum would show the molecular
Mass Spectrometry ion peak and characteristic fragmentation

patterns.

Applications in Drug Development: Synthesis of
Tryptophan

Dimethyl nitromalonate is a key precursor in the synthesis of the essential amino acid
tryptophan. The synthesis involves the reaction of dimethyl nitromalonate with gramine, an
indole alkaloid.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of tryptophan from gramine and
dimethyl nitromalonate.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-nitromalonate-synthesis-properties-and-applications
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-nitromalonate-synthesis-properties-and-applications
https://www.benchchem.com/product/b1296143/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dimethyl-nitromalonate-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Condensation Decarbalkoxylation Reduction Hydrolysis
Base
Dimethyl-alpha-(3-indolylmethyl)- Heat Methyl-alpha-nitro- e.g., Hz, PdIC Hs0*
| alpha-nitromalonate / | beta-(3-indole)propionate | \ IS VRfPEETELS / VR
Dimethyl_Nitromalonate

Click to download full resolution via product page

Caption: Synthesis of Tryptophan from Gramine and Dimethyl Nitromalonate.

Experimental Protocol: Synthesis of Tryptophan
Intermediates

Condensation: Gramine is reacted with the sodium salt of dimethyl nitromalonate (formed
by treating dimethyl nitromalonate with a base like sodium ethoxide) in a suitable solvent.
This reaction proceeds via a nucleophilic substitution, where the dimethylaminomethyl group
of gramine is displaced by the nitromalonate anion to form dimethyl-alpha-(3-indolylmethyl)-
alpha-nitromalonate.

Decarbalkoxylation: The resulting intermediate is then heated to induce decarbalkoxylation,
removing one of the methoxycarbonyl groups to yield methyl-alpha-nitro-beta-(3-
indole)propionate.

Reduction of the Nitro Group: The nitro group of the propionate intermediate is reduced to an
amino group. This can be achieved through various methods, such as catalytic
hydrogenation (e.g., using Hz gas with a palladium on carbon catalyst). This step forms
methyl tryptophanate.

Hydrolysis: The final step is the hydrolysis of the methyl ester to the carboxylic acid, yielding
tryptophan. This is typically carried out under acidic or basic conditions.

Conclusion
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Dimethyl nitromalonate is a highly functionalized and reactive molecule with significant
applications in organic synthesis. Its preparation, while requiring careful control of reaction
conditions, provides a valuable intermediate for the construction of complex molecular
architectures, most notably in the synthesis of the essential amino acid tryptophan. The
methodologies and data presented in this guide are intended to support researchers and drug
development professionals in the effective utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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